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Compound of Interest

3-[3-(trifluoromethyl)phenyllpropyl!
Compound Name:
methanesulfonate

Cat. No. B601906

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-[3-(Trifluoromethyl)phenyl]propyl methanesulfonate is a key chemical intermediate
primarily utilized in the synthesis of Cinacalcet.[1] Cinacalcet is a calcimimetic agent that
modulates the calcium-sensing receptor and is used in the treatment of secondary
hyperparathyroidism in patients with chronic kidney disease and hypercalcemia in patients with
parathyroid carcinoma.[2][3][4] These application notes provide an overview of the chemical
properties of 3-[3-(trifluoromethyl)phenyl]propyl methanesulfonate and its principal
application as a synthetic intermediate.

Chemical Properties

A summary of the key chemical properties of 3-[3-(trifluoromethyl)phenyl]propyl
methanesulfonate is provided in the table below.
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Property Value Reference
CAS Number 21172-43-0 [1]
Molecular Formula C11H13F303S [1]
Molecular Weight 282.28 g/mol

Cinacalcet Mesylate Analog,
Cinacalcet USP Related

Compound A, Methanesulfonic

Synonyms
ynony acid 3-(3-
trifluoromethylphenyl)propyl
ester
Storage Temperature +4°C [1]

Application: Intermediate in Cinacalcet Synthesis

The primary application of 3-[3-(trifluoromethyl)phenyl]propyl methanesulfonate is as a
crucial intermediate in the manufacturing of the active pharmaceutical ingredient (API)
Cinacalcet.[1][2] It serves as a precursor that is reacted with (R)-1-(1-naphthyl)ethylamine to
form Cinacalcet.

Synthetic Pathway Overview

The synthesis of Cinacalcet from 3-[3-(trifluoromethyl)phenyl]propyl methanesulfonate is a
key step in the overall manufacturing process. The methanesulfonate group serves as a good
leaving group, facilitating the nucleophilic substitution by the amine group of (R)-1-(1-
naphthyl)ethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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